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Cyclohexanedicarboxylic

Anhydride

Cat. No.: B1590544 Get Quote

An In-Depth Technical Guide to (-)-trans-1,2-Cyclohexanedicarboxylic Anhydride: A

Cornerstone in Chiral Synthesis

Abstract
(-)-trans-1,2-Cyclohexanedicarboxylic Anhydride stands as a pivotal chiral building block in

modern organic synthesis, particularly within the pharmaceutical industry. Its rigid cyclohexane

backbone and the stereochemically defined trans-orientation of its reactive anhydride

functionality make it an invaluable tool for the resolution of racemic mixtures and the

asymmetric synthesis of complex molecular targets. This guide provides a comprehensive

overview of its nomenclature, physicochemical properties, synthesis, and key applications, with

a focus on the mechanistic principles that underpin its utility. Authored for researchers,

scientists, and drug development professionals, this document synthesizes technical data with

practical insights to facilitate its effective application in the laboratory.

Nomenclature and Synonyms
The precise identification of a chemical entity is fundamental to scientific discourse. (-)-trans-
1,2-Cyclohexanedicarboxylic Anhydride is known by several names, which can vary based

on the level of stereochemical detail and the nomenclature system employed. The CAS number

for the specific (-)-trans enantiomer is 31982-85-1[1][2]. The racemic (±)-trans mixture is

identified by CAS number 14166-21-3[3][4].
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A clear understanding of its various synonyms is crucial for navigating chemical databases and

literature.

Synonym Type Name Stereochemistry

Common Name

(-)-trans-1,2-

Cyclohexanedicarboxylic

Anhydride

Enantiopure (-)

IUPAC Name

(3aS,7aS)-3a,4,5,6,7,7a-

hexahydro-2-benzofuran-1,3-

dione

Enantiopure (-)[1]

Common Name
trans-Hexahydrophthalic

anhydride
Racemic (trans)[3]

Synonym
trans-Cyclohexane-1,2-

dicarboxylic acid anhydride
Racemic (trans)[3]

IUPAC Name

(3aR,7aR)-3a,4,5,6,7,7a-

hexahydro-2-benzofuran-1,3-

dione

Enantiopure (+)[4]

Synonym
rel-(3aR,7aR)-Hexahydro-1,3-

isobenzofurandione
Racemic (trans)[3]

Physicochemical and Structural Properties
The utility of a reagent is intrinsically linked to its physical and chemical properties. The trans-

configuration of the anhydride ring relative to the cyclohexane chair conformation imparts

significant rigidity to the molecule. This well-defined three-dimensional structure is the basis for

its effectiveness in inducing stereochemical differentiation.
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Property Value Source

Molecular Formula C₈H₁₀O₃ [1][4]

Molecular Weight 154.16 g/mol [1][4]

Appearance
White to Almost white

powder/crystal

Melting Point 145-147 °C (lit.)

InChI Key
MUTGBJKUEZFXGO-

WDSKDSINSA-N
[1]

Canonical SMILES
C1CC[C@H]2--INVALID-LINK-

-C(=O)OC2=O
[1]

Synthesis and Stereochemical Control
The synthesis of enantiomerically pure (-)-trans-1,2-Cyclohexanedicarboxylic Anhydride is

a multi-step process that requires careful control of stereochemistry. The industrial synthesis

typically begins with a Diels-Alder reaction, followed by hydrogenation and subsequent

resolution.

The causality behind this pathway is rooted in the efficiency of the initial cycloaddition and the

necessity to separate the resulting enantiomers. The hydrogenation step is critical for creating

the saturated cyclohexane ring, and the final resolution is the key to isolating the desired chiral

building block.
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Step 1: Diels-Alder Reaction
Step 2: Hydrogenation Step 3: Isomerization & Resolution

1,3-Butadiene

cis-4-Cyclohexene-1,2-
dicarboxylic Anhydride[4+2] Cycloaddition

Maleic Anhydride
cis-1,2-Cyclohexanedicarboxylic

Anhydride

H₂, Catalyst
(e.g., Ni, Pd/C) Hydrolysis

(H₂O, heat) cis-Diacid Base-catalyzed
Epimerization trans-Diacid (Racemic) Chiral Resolving

Agent (e.g., Brucine)
Diastereomeric Salt

Separation Acidification (-)-trans-Diacid Dehydration
(e.g., Ac₂O)

(-)-trans-1,2-Cyclohexanedicarboxylic
Anhydride
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Initial Reagents

Derivatization Reaction

Separation & Cleavage

(-)-trans-Anhydride

(S,S)-configuration

Nucleophilic Acyl
Substitution

Racemic Amine

(R)-Amine

(S)-Amine

Mixture of Diastereomers

(R,S,S)-Amide-Acid

(S,S,S)-Amide-Acid

Physical Separation
(e.g., Crystallization)

(R,S,S)-Amide-Acid (S,S,S)-Amide-Acid

Hydrolysis Hydrolysis

(R)-Amine Recovered
Diacid (S)-Amine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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